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Compound of Interest

Compound Name: Fenhexamid

Cat. No.: B1672505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation pathways of the

fungicide fenhexamid in soil and aqueous environments. It synthesizes key findings on the

biotic and abiotic mechanisms that govern its environmental fate, presents quantitative data on

degradation rates, and outlines typical experimental protocols for its study.

Introduction
Fenhexamid, N-(2,3-dichloro-4-hydroxyphenyl)-1-methylcyclohexanecarboxamide, is a

hydroxyanilide fungicide widely used to control Botrytis cinerea (gray mold) and other fungal

pathogens on a variety of crops.[1] Understanding its degradation pathways in soil and water is

crucial for assessing its environmental persistence, potential for off-site transport, and overall

ecological risk. This document details the primary degradation mechanisms, identifies major

metabolites, and provides a summary of degradation kinetics.

Degradation in Soil
The primary route of fenhexamid degradation in soil is through microbial metabolism. In the

absence of microbial activity, fenhexamid is notably stable.[2] The rate and extent of

degradation are significantly influenced by soil properties and microbial community

composition.
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Microbial activity is the key driver of fenhexamid dissipation in soil.[2] Studies have shown that

with a healthy microbial population, the half-life (DT50) of fenhexamid can be as short as one

day.[2][3] One identified bacterial species capable of metabolizing fenhexamid is Bacillus

megaterium, which hydroxylates the cyclohexane ring.[2] Repeated applications of

fenhexamid can lead to an adaptation of the soil microbial community, resulting in accelerated

degradation of the fungicide.[4][5] The application of fenhexamid has been observed to

increase the copy numbers of genes encoding for dioxygenases, which are involved in the

degradation of aromatic compounds.[4][5]

Influence of Soil Properties
Soil organic matter plays a significant role in the degradation of fenhexamid. Higher organic

matter content generally promotes microbial activity, which in turn enhances the breakdown of

the fungicide.[6][7] Fenhexamid exhibits a high affinity for humic acids.[2] Soil moisture also

impacts degradation rates, with studies showing that humidities of 25% and 50% of the water

holding capacity (WHC) have a similar influence on the degradation rate.[2]

Quantitative Degradation Data in Soil
The following table summarizes the degradation half-life (DT50) of fenhexamid in soil under

various conditions.

Condition DT50 (days) Reference

Aerobic, laboratory, with

microbial activity
~1 [2][3]

Aerobic, laboratory, sterile

conditions
Stable [2][5]

Aerobic, various soils (FOMC

model)
0.16 - 5.6 [8]

Degradation in Water
In aquatic environments, fenhexamid degradation is primarily governed by abiotic processes,

particularly photolysis. While the compound is stable to hydrolysis across a range of
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environmental pH values, it is susceptible to breakdown by sunlight.[3][9] Biodegradation also

contributes to its dissipation in water, albeit typically at a slower rate than in soil.

Abiotic Degradation: Photolysis and Hydrolysis
Fenhexamid is stable to hydrolysis at pH 5, 7, and 9 for at least 30 days at 25°C.[3][9]

Therefore, hydrolytic processes are not considered a significant degradation pathway in the

environment.[9]

Photolysis, however, is a major route of degradation in water. The rate of photolytic degradation

is highly dependent on the pH of the water, with degradation occurring more rapidly in alkaline

conditions.[10] The experimental photolytic half-life in a sterile aqueous buffered solution has

been reported to be as short as 1.0 hour.[9]

Biotic Degradation in Aquatic Systems
Biodegradation of fenhexamid also occurs in aquatic environments, with reported half-lives

ranging from 14 to 24 days in laboratory aerobic aquatic systems.[3] In water-sediment

systems, dissipation half-lives in the water phase have been observed to be between 31.3 and

75.9 days under various aerobic and anaerobic conditions.[2][10]

Degradation Products in Water
The primary transformation products of fenhexamid in water result from photolytic degradation

and include:

Hydroxyl and keto-derivatives: Formed through the non-selective attack of hydroxyl radicals.

[11]

Cleavage products: Resulting from the breaking of the amide and NH-dichlorophenol bonds.

[11]

Benzoxazole intermediates: Formed via intramolecular photocyclization and cleavage of a

halogen-carbon bond.[9][11]

Dechlorinated and hydroxylated forms: These are major photolytic degradation products,

with eventual mineralization to CO2.[3]
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Quantitative Degradation Data in Water
The following tables summarize quantitative data on fenhexamid degradation in aqueous

systems.

Table 1: Degradation of Fenhexamid in Sterile Buffer Solutions after 101 Days

pH % Degraded Reference

4 4 [2]

7 12 [2]

9 23 [2]

Table 2: Photodegradation Rate Constants of Fenhexamid at Different pH Values

pH Rate Constant (k) (h⁻¹) Reference

5.0 2.11 x 10⁻² [10]

6.6 4.47 x 10⁻² [10]

7.3 6.11 x 10⁻¹ [10]

9.0 1.69 [10]

Table 3: Dissipation Half-Lives (DT50) of Fenhexamid in Water-Sediment Systems

Microcosm Condition DT50 in Water (days) Reference

High-sediment, aerobic 43.8 [2][10]

High-sediment, anaerobic 75.9 [2][10]

Low-sediment, aerobic 31.3 [2][10]

Low-sediment, anaerobic 37.2 [2][10]
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The following diagrams illustrate the proposed degradation pathways of fenhexamid in soil

and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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